molecular formula C15H16O2 B8342585 (2-{[4-(Hydroxymethyl)phenyl]methyl}phenyl)methanol CAS No. 78282-25-4

(2-{[4-(Hydroxymethyl)phenyl]methyl}phenyl)methanol

Cat. No.: B8342585
CAS No.: 78282-25-4
M. Wt: 228.29 g/mol
InChI Key: NKMCDHRIVRKPOF-UHFFFAOYSA-N
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Description

(2-{[4-(Hydroxymethyl)phenyl]methyl}phenyl)methanol is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

78282-25-4

Molecular Formula

C15H16O2

Molecular Weight

228.29 g/mol

IUPAC Name

[4-[[2-(hydroxymethyl)phenyl]methyl]phenyl]methanol

InChI

InChI=1S/C15H16O2/c16-10-13-7-5-12(6-8-13)9-14-3-1-2-4-15(14)11-17/h1-8,16-17H,9-11H2

InChI Key

NKMCDHRIVRKPOF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CC2=CC=C(C=C2)CO)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium borohydride (7.6 g) was added to 200 ml of diglyme, and with stirring at room temperature, a solution of 39.3 g of 4-(2-ethoxycarbonylbenzyl)benzaldehyde in 50 ml of diglyme was added dropwise over the course of 25 minutes. Subsequently, a solution of 9.33 g of anhydrous aluminum chloride in 50 ml of diglyme was added dropwise over the course of 15 minutes. The mixture was stirred at room temperature for 2 hours, and then at 45° to 50° C. for 1 hour. The reaction mixture was poured into about 3 liters of ice water, and stirred. The precipitated crystals were collected by filtration, washed with water, dried, and recrystallized from benzene to afford 28.2 g of 4-(2-hydroxymethylbenzyl)benzyl alcohol as colorless needle-like crystals having a melting point of 101.5° to 102° C.
Quantity
7.6 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
4-(2-ethoxycarbonylbenzyl)benzaldehyde
Quantity
39.3 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
9.33 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
3 L
Type
reactant
Reaction Step Four

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